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Compound Focus: 2-Methyl-4-octanone

CAS No.: 7492-38-8

Cat. No.: S1896240

Get Quote

The table below summarizes the key identifiers and physical properties for your research and development

work.

Property Value / Description

CAS Registry
Number

7492-38-8 [1] [2]

Molecular Formula C9H18O [1] [2]

IUPAC Name 2-methyloctan-4-one [1] [3]

Molecular Weight 142.24 g/mol [1] [2]

Boiling Point 180°C [1] [3]

SMILES CCCCC(=O)CC(C)C [1] [3]

Recommended
Storage

Away from oxidizing agents, in a cool, dry, well-sealed container at ambient
temperatures [1] [3]

Applications and Experimental Context

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1896240?utm_src=pdf-body
https://www.smolecule.com/products/s1896240?utm_src=pdf-interest
https://www.fishersci.com/shop/products/2-methyl-4-octanone-99-thermo-scientific/AAA1995206
https://webbook.nist.gov/cgi/inchi?ID=C7492388&Mask=80
https://www.fishersci.com/shop/products/2-methyl-4-octanone-99-thermo-scientific/AAA1995206
https://webbook.nist.gov/cgi/inchi?ID=C7492388&Mask=80
https://www.fishersci.com/shop/products/2-methyl-4-octanone-99-thermo-scientific/AAA1995206
https://www.fishersci.ca/shop/products/2-methyl-4-octanone-99-thermo-scientific/p-7024755
https://www.fishersci.com/shop/products/2-methyl-4-octanone-99-thermo-scientific/AAA1995206
https://webbook.nist.gov/cgi/inchi?ID=C7492388&Mask=80
https://www.fishersci.com/shop/products/2-methyl-4-octanone-99-thermo-scientific/AAA1995206
https://www.fishersci.ca/shop/products/2-methyl-4-octanone-99-thermo-scientific/p-7024755
https://www.fishersci.com/shop/products/2-methyl-4-octanone-99-thermo-scientific/AAA1995206
https://www.fishersci.ca/shop/products/2-methyl-4-octanone-99-thermo-scientific/p-7024755
https://www.fishersci.com/shop/products/2-methyl-4-octanone-99-thermo-scientific/AAA1995206
https://www.fishersci.ca/shop/products/2-methyl-4-octanone-99-thermo-scientific/p-7024755
https://www.smolecule.com/products/s1896240?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Beyond its use as a standard chemical intermediate, 2-Methyl-4-octanone has a specific and notable role in

entomological research.

Primary Research Use: The search results consistently document its application as a building
block for proteomics research and a pharmaceutical intermediate [1] [3] [4]. This suggests its

utility in synthetic and analytical chemistry workflows.
Role in Aggregation Pheromone: A study on the Metamasius spinolae weevil identified 2-Methyl-4-
octanone as one of four compounds released by males [5]. Behavioral tests showed that the activity
of such compounds (attractive, neutral, or repellent) is highly concentration-dependent [5]. The study

concluded that another compound in the blend, 2-hydroxy-2-methyl-4-heptanone, was the main
attractant, indicating that 2-Methyl-4-octanone likely plays a secondary role in the pheromone blend

[5].

Experimental Workflow for Pheromone Research

The following diagram illustrates the general experimental methodology from the cited study for identifying

and validating the role of a compound like 2-Methyl-4-octanone in a biological system.
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Experimental workflow for pheromone identification and validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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